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Compound of Interest

Compound Name: 7-Bromo-1-tetralone

Cat. No.: B030877

A Technical Guide to the Physical
Characteristics of 7-Bromo-1-tetralone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
7-Bromo-1-tetralone, a key intermediate in organic synthesis and medicinal chemistry. The
document focuses on its melting and boiling points, presenting a compilation of reported data,
standardized experimental methodologies for their determination, and a logical workflow for the
synthesis and characterization of such compounds.

Physical Properties of 7-Bromo-1-tetralone

7-Bromo-1-tetralone is a solid organic compound, appearing as a white to light yellow or
brown powder or crystalline solid. Its physical properties, particularly the melting and boiling
points, are crucial indicators of purity and are essential for its application in further chemical
reactions.

The following table summarizes the reported melting and boiling points for 7-Bromo-1-
tetralone from various chemical suppliers and databases. The variation in melting point ranges
can be attributed to differences in purity and the analytical methods employed.
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Physical Property Reported Value(s)

Melting Point 45-47 °C[1]

71.0-80.0 °C[2]

73-77 °C

74-78 °C[3]

74-80 °C

75-79 °C[1]

75-80 °C[4]

78 °C[1]

Boiling Point 157 °C at 8 mmHg[1][5]

248-249 °C

Experimental Protocols for Physical
Characterization

While specific experimental documentation for the determination of 7-Bromo-1-tetralone's
physical constants is not readily available in the public domain, standardized and widely
accepted laboratory procedures are followed. These are detailed below.

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid state. For a pure substance, this occurs over a narrow range. The following is a general
protocol for melting point determination using a capillary method, a common technique in
organic chemistry labs.

Apparatus:
e Melting point apparatus (e.g., DigiMelt, Thiele tube with heating oil)
o Capillary tubes (sealed at one end)

o Thermometer (calibrated)
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e Spatula

o Mortar and pestle (optional, for pulverizing crystals)

Procedure:

o Sample Preparation: A small amount of dry, crystalline 7-Bromo-1-tetralone is placed on a
clean, dry surface. The open end of a capillary tube is pressed into the sample, forcing a
small amount of the solid into the tube. The tube is then inverted and tapped gently to pack
the sample into the sealed end. The sample height should be approximately 1-2 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has completely
melted is recorded as the end of the melting range. A narrow melting range (0.5-1.0 °C) is
indicative of a pure compound. Impurities tend to depress and broaden the melting range.

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For compounds like 7-Bromo-1-
tetralone, which may decompose at their atmospheric boiling point, vacuum distillation is often
employed to determine the boiling point at a reduced pressure.

Apparatus:

Small-scale distillation apparatus (e.g., Hickman still) or a Thiele tube setup

Small test tube or vial

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., oil bath, heating mantle)
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e Vacuum source (for vacuum distillation)
Procedure (Thiele Tube Method):

o Sample Preparation: A small amount of liquid 7-Bromo-1-tetralone (if melted) or a solution
in a high-boiling solvent is placed in a small test tube. A capillary tube, with its open end
down, is placed inside the test tube.

o Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in
a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

e Heating: The Thiele tube is gently heated, and the temperature is monitored.

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out. The
boiling point is reached when a continuous stream of bubbles emerges from the capillary
tube. The heat is then removed, and the liquid is allowed to cool. The temperature at which
the liquid just begins to be drawn back into the capillary tube is recorded as the boiling point.

Synthesis and Characterization Workflow

The synthesis of 7-Bromo-1-tetralone, like many organic compounds, follows a logical
progression from starting materials to a purified and well-characterized final product. This
workflow is essential for ensuring the quality and reliability of the compound for research and
development purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. 7-Bromo-1-tetralone, 97% 5 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

3. 7-Bromo-1-tetralone 32281-97-3 | XA LE#k 4t [tcichemicals.com]
4. 7-1R-3,4- 8 Z5-1(2H)-Hi 97% | Sigma-Aldrich [sigmaaldrich.com]

5. 7-Bromo-1-tetralone | 32281-97-3 [chemicalbook.com]

To cite this document: BenchChem. [Physical characteristics of 7-Bromo-1-tetralone (melting
point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030877#physical-characteristics-of-7-bromo-1-
tetralone-melting-point-boiling-point]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b030877?utm_src=pdf-body-img
https://www.benchchem.com/product/b030877?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/how-to-prepare-and-apply-7-bro-id146015.html
https://www.thermofisher.com/order/catalog/product/H50604.06
https://www.thermofisher.com/order/catalog/product/H50604.06
https://www.tcichemicals.com/JP/ja/p/B4545
https://www.sigmaaldrich.com/HK/zh/product/aldrich/708453
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8138459.htm
https://www.benchchem.com/product/b030877#physical-characteristics-of-7-bromo-1-tetralone-melting-point-boiling-point
https://www.benchchem.com/product/b030877#physical-characteristics-of-7-bromo-1-tetralone-melting-point-boiling-point
https://www.benchchem.com/product/b030877#physical-characteristics-of-7-bromo-1-tetralone-melting-point-boiling-point
https://www.benchchem.com/product/b030877#physical-characteristics-of-7-bromo-1-tetralone-melting-point-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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